Cas no 91367-05-4 (Methyl 4-chloro-3-methylbenzoate)

Methyl 4-chloro-3-methylbenzoate structure
91367-05-4 structure
Product Name:Methyl 4-chloro-3-methylbenzoate
CAS No:91367-05-4
MF:C9H9ClO2
MW:184.619561910629
MDL:MFCD00151838
CID:61501
PubChem ID:87560239
Update Time:2024-10-26

Methyl 4-chloro-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-chloro-3-methylbenzoate
    • 4-Chloro-3-methylbenzoic acid methyl ester~4-Chloro-m-toluic acid methyl ester
    • 4-Chloro-3-methylbenzoic Acid Methyl Ester
    • QOTGNXMPQNGYDM-UHFFFAOYSA-N
    • Benzoic acid, 4-chloro-3-methyl-, methyl ester
    • PubChem3710
    • SBB064720
    • methyl 4-chloranyl-3-methyl-benzoate
    • AS00095
    • M-Toluic acid, 4-chloro-, methyl ester
    • AK117510
    • AB0043175
    • 4-CHLORO-M-TOLUIC ACID METHYL ESTER
    • ST24047912
    • M1935
    • Z1
    • m-Toluic acid, 4-chloro-, methyl ester (7CI)
    • MDL： MFCD00151838
    • Inchi： 1S/C9H9ClO2/c1-6-5-7(9(11)12-2)3-4-8(6)10/h3-5H,1-2H3
    • InChI Key： QOTGNXMPQNGYDM-UHFFFAOYSA-N
    • SMILES： O=C(C1C=C(C)C(Cl)=CC=1)OC

Computed Properties

  • Exact Mass: 184.02900
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.3
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Color/Form: Colorless to yellow liquid
  • Density: 1.21
  • Boiling Point: 247°Cat760mmHg
  • Flash Point: 113.6°C
  • Refractive Index: 1.537
  • PSA: 26.30000
  • LogP: 2.43500
  • Solubility: Unable to mix or difficult to mix in water

Methyl 4-chloro-3-methylbenzoate Security Information

Methyl 4-chloro-3-methylbenzoate Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Methyl 4-chloro-3-methylbenzoate Pricemore >>

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Methyl 4-chloro-3-methylbenzoate Production Method

Production Method 1

18595-14-7 18595-14-7
91367-05-4 91367-05-4
Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Hydrochloric acid ,  Cuprous chloride Solvents: Water ;  0 - 5 °C
Reference
Design, synthesis and identification of novel colchicine-derived immunosuppressant
Chang, Dong-Jo; Yoon, Eun-Young; Lee, Geon-Bong; Kim, Soon-Ok; Kim, Wan-Joo; et al, Bioorganic & Medicinal Chemistry Letters, 2009, 19(15), 4416-4420

Production Method 2

7697-29-2 7697-29-2
91367-05-4 91367-05-4
Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Methanol ;  8 h, reflux
Reference
Design, synthesis and evaluation of novel 2-(1H-imidazol-2-yl) pyridine Sorafenib derivatives as potential BRAF inhibitors and anti-tumor agents
Jiao, Yu; Xin, Bo-Tao; Zhang, Yanmin; Wu, Jianbing; Lu, Xiaolin; et al, European Journal of Medicinal Chemistry, 2015, 90, 170-183

Methyl 4-chloro-3-methylbenzoate Raw materials

Methyl 4-chloro-3-methylbenzoate Preparation Products

Methyl 4-chloro-3-methylbenzoate Related Literature

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